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Compound of Interest

Compound Name: AS2541019

CAS No.: 2098906-98-8

Cat. No.: B605611 Get Quote

Chemical Identity: AS2541019 (PI3Kδ Selective Inhibitor) CAS Number: 2098906-98-8 Primary

Hazard: Bioactive Small Molecule (B-cell Immunomodulation)

Executive Safety Summary
AS2541019 is a research-grade small molecule inhibitor targeting the phosphoinositide 3-

kinase delta (PI3Kδ) isoform. Unlike general chemical reagents, its primary risk lies in its

specific biological potency—it effectively suppresses B-cell activation and antibody production

at nanomolar concentrations.

Critical Directive: Treat AS2541019 as a High Potency Active Pharmaceutical Ingredient

(HPAPI). It must never be disposed of down the drain or in regular municipal trash. Its stability

and biological activity pose a risk to aquatic ecosystems and downstream water treatment

biology.
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Parameter Specification

Physical State
Solid (Powder) or Liquid Solution (typically in

DMSO)

Solubility Soluble in DMSO (>10 mM); Insoluble in water

Bioactivity
Potent PI3Kδ inhibitor; suppresses B-cell

immunity

Toxicity Classification
Target Organ Toxin (Immune System). Assume

toxic if swallowed/inhaled.

RCRA Status
Non-listed, but must be managed as Hazardous

Chemical Waste.

Biological Mechanism & Environmental Risk
To understand why strict disposal is necessary, one must understand the compound's

mechanism. AS2541019 blocks the PI3Kδ signaling pathway, which is critical for B-cell

proliferation.[1][2] Release into the environment could theoretically disrupt immune function in

aquatic vertebrates sharing conserved PI3K pathways.

Diagram 1: Mechanism of Action & Inhibition
This diagram illustrates the signaling pathway blocked by AS2541019, justifying its

classification as a bioactive hazard.
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Caption: AS2541019 selectively inhibits PI3Kδ, preventing the conversion of PIP2 to PIP3 and

halting downstream B-cell proliferation.[2]

Disposal Workflows
The disposal method depends on the physical state of the waste. Most laboratory errors occur

when researchers treat stock solutions (DMSO) as "solvent waste" without flagging the

bioactive contaminant.

Diagram 2: Disposal Decision Tree
Follow this logic flow to determine the correct waste stream.
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Caption: Logical workflow for segregating AS2541019 waste streams based on physical state

and solvent composition.

Detailed Procedural Protocols
Protocol A: Solid Waste (Powder & Bulk)
Applicability: Expired catalog items, spilled powder cleanup materials, or weighed-out excess.

Containment: Place the substance in a screw-top jar or double-bag it in thick polyethylene

bags (4 mil minimum).

Labeling: Affix a hazardous waste tag.

Chemical Name: AS2541019 (PI3K Inhibitor).[1][2][3][4][5][6]

Hazards: Toxic, Irritant.

Segregation: Do not mix with oxidizers or acids. Store in the "Solid Toxic" satellite

accumulation area.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: DMSO stock solutions (typically 10mM) or cell culture media containing the

inhibitor.
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Solvent Compatibility: AS2541019 is usually dissolved in DMSO. Ensure your waste carboy

is compatible with DMSO (HDPE or Glass recommended; avoid LDPE for long-term DMSO

storage).

Transfer: Pour the solution into the Organic Waste carboy.

Note: Even if the solution is <1% AS2541019, the entire mixture is hazardous.

Rinsing: Triple-rinse the original vial with a small amount of DMSO or Ethanol. Add the

rinsate to the Organic Waste carboy.

Vial Disposal: Defaced/rinsed vials can be placed in the glass waste or sharps bin,

depending on facility rules.

Protocol C: Trace Contaminated Solids
Applicability: Pipette tips, gloves, weighing boats.

Collection: Do not use the regular trash. Use a dedicated Solid Hazardous Waste bin or a

benchtop bio-waste bag.

Sharps: If using needles/syringes for injection (e.g., animal dosing), dispose of immediately

in a rigid, puncture-proof sharps container labeled "Biohazardous/Chemical Sharps."

Emergency Spill Response
Scenario: You drop a 5mg vial of AS2541019 powder on the bench.

Evacuate & PPE: Alert nearby personnel. Don double nitrile gloves, safety goggles, and a

lab coat. If the powder is fine/aerosolized, use an N95 or half-mask respirator.

Containment: Cover the spill gently with a paper towel dampened with ethanol or water. This

prevents dust generation (wet wiping).

Cleanup:

Wipe up the material from the outside in.
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Place all wipes into a sealable plastic bag.

Clean the surface again with 70% Ethanol and soap water.

Disposal: Label the bag as "Hazardous Waste: AS2541019 Debris" and place it in the solid

waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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